Cas no 187164-19-8 (Luliconazole)

• Product Name: Luliconazole
• CAS No: 187164-19-8
• MF: C₁₄H₉Cl₂N₃S₂
• MW: 354.277357816696
• MDL: MFCD00953915
• CID: 66313
• PubChem ID: 329825485
• Update Time: 2025-07-09

Luliconazole Chemical and Physical Properties

Names and Identifiers

• Luliconazole
• 4-(2,4-Dichlorophenyl)-1,3-dithiolan-2-ylidene-1-imidazolylacetonitrile
• (2E)-2-[(4R)-4-(2,4-Dichlorophenyl)-1,3-dithiolan-2-ylidene]-2-imidazol-1-ylacetonitrile
• NND 502
• NND-502
• PR-2699
• (αE)-α-[(4R)-4-(2,4-Dichlorophenyl)-1,3-dithiolan-2-ylidene]-1H-imidazole-1-acetonitrile
• [R-(E)]-α-[4-(2,4-Dichlorophenyl)-1,3-dithiolan-2-ylidene]-1H-imidazole-1-acetonitrile
• (2E)-2-[(4R)-4-(2,4-Dichlorophenyl)-1,3-dithiolan-2-ylidene]-2-(1H-imidazol-1-yl)acetonitrile
• C13478
• Lulicon
• Luliconazole (This product is only available in Japan.)
• (R,E)-2-(4-(2,4-DICHLOROPHENYL)-1,3-DITHIOLAN-2-YLIDENE)-2-(1H-IMIDAZOL-1-YL)ACETONITRILE
• 1H-Imidazole-1-acetonitrile,a-[(4R)-4-(2,4-dichlorophenyl)-1,3-dithiolan-2-ylidene]-,(aE)-
• Luzu
• RE91AN4S8G
• (2E)-2-[(4R)-4-(2,4-dichlorophenyl)-1,3-dithiolan-2-ylidene]-2-imidazol-1-yl-acetonitrile
• DSSTox_RID_82805
• (R,E)-2-(4-(2,4-dichlorophenyl)-1,3-dithiolan-2-ylidene)-2-(1H-imidazol-1-yl)aceton
• 187164-19-8
• Luliconazole [USAN:INN]
• luliconazol
• (2E)-((4R)-4-(2,4-dichlorophenyl)-1,3-dithiolan-2-ylidene)(1H-imidazol-1-yl)acetonitrile
• Imidazole antimycotic
• DTXSID3048607
• GTPL7366
• SR-01000945039-1
• CCG-268075
• EN300-7424178
• HY-14283
• NS00069590
• D01AC18
• NCGC00182704-02
• CHEMBL2105689
• Tox21_112942
• NCGC00182704-01
• UNII-RE91AN4S8G
• SCHEMBL342362
• (E)-((4R)-4-(2,4-Dichlorophenyl)-1,3-dithiolan-2-ylidene)(1H-imidazol-1-yl)acetonitrile
• CHEBI:34825
• luliconazolum
• CS-0587
• MFCD00953915
• DTXCID0028533
• 1H-Imidazole-1-acetonitrile, alpha-((4R)-4-(2,4-dichlorophenyl)-1,3-dithiolan-2-ylidene)-, (alphaE)-
• NCGC00182704-08
• s4258
• DB08933
• L0306
• A813122
• AM84645
• Luliconazole (JAN/USAN/INN)
• Luzu (TN)
• BCP9000863
• LULICONAZOLE [VANDF]
• LULICONAZOLE (MART.)
• LULICONAZOLE [WHO-DD]
• Tox21_112974
• Lulifin
• 2-[(2E,4R)-4-(2,4-dichlorophenyl)-1,3-dithiolan-2-ylidene]-2-(1H-imidazol-1-yl)acetonitrile
• DS-3278
• Q15624030
• Luliconazole [INN]
• (-)-(E)-((4R)-4-(2,4-Dichlorophenyl)-1,3-dithiolan-2-ylidene)(1H-imidazol-1-yl)acetonitrile
• D01980
• Lulicon (TN)
• LULICONAZOLE [MART.]
• LULICONAZOLE [ORANGE BOOK]
• C14H9Cl2N3S2
• NCGC00182704-03
• Tox21_112974_1
• CAS-187164-19-8
• LULICONAZOLE [MI]
• LULICONAZOLE [JAN]
• SR-01000945039
• LULICONAZOLE [USAN]
• NND502
• SW219226-1
• AKOS015897320
• Luliconazole, >=98% (HPLC)
• SBI-0654066.0001
• 1H-Imidazole-1-acetonitrile, a-[(4R)-4-(2,4-dichlorophenyl)-1,3-dithiolan-2-ylidene]-, (aE)-; 1H-Imidazole-1-acetonitrile, a-[4-(2,4-dichlorophenyl)-1,3-dithiolan-2-ylidene]-, [R-(E)]-; (aE)-a-[(4R)-4-(2,4-Dichlorophenyl)-1,3-dithiolan-2-ylidene]-1H-imidazole-1-acetonitrile; Lulicon; Luliconazole; NND 502
• BRD-K71058253-001-01-9
• Luliconazole?
• FL58719
• HY-14283R
• Luliconazole (Standard)

• MDL： MFCD00953915
• Inchi： 1S/C14H9Cl2N3S2/c15-9-1-2-10(11(16)5-9)13-7-20-14(21-13)12(6-17)19-4-3-18-8-19/h1-5,8,13H,7H2/b14-12+/t13-/m0/s1
• InChI Key： YTAOBBFIOAEMLL-REQDGWNSSA-N
• SMILES： ClC1C=C(C=CC=1[C@@H]1CS/C(=C(/C#N)\N2C=NC=C2)/S1)Cl

Computed Properties

• Exact Mass: 352.96100
• Monoisotopic Mass: 352.961
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.2
• XLogP3: 4

Experimental Properties

• Density: 1.52
• Melting Point: 150.0 to 154.0 deg-C
• Boiling Point: 499.1°C at 760 mmHg
• Flash Point: 255.6°C
• Refractive Index: 1.734
• PSA: 92.21000
• LogP: 5.06088

Luliconazole Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302-H315-H319
• Warning Statement： P264-P270-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P501
• Hazardous Material transportation number：NONH for all modes of transport
• Regulatory Condition Code：Class Q (sugars, alkaloids, antibiotics, hormones)
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Additional information on Luliconazole

Comprehensive Guide to Luliconazole (CAS No. 187164-19-8): Uses, Mechanism, and Clinical Insights

Luliconazole, with the CAS number 187164-19-8, is a potent antifungal agent belonging to the imidazole class. It is widely recognized for its efficacy in treating dermatophytosis, candidiasis, and other superficial fungal infections. The compound's unique chemical structure enhances its antifungal activity, making it a preferred choice in both clinical and over-the-counter formulations. In recent years, Luliconazole has gained attention due to its broad-spectrum activity and low risk of resistance, aligning with the growing demand for effective antifungal solutions.

The mechanism of action of Luliconazole involves inhibition of ergosterol biosynthesis, a critical component of fungal cell membranes. By targeting the enzyme lanosterol demethylase, it disrupts membrane integrity, leading to fungal cell death. This mechanism is particularly effective against Trichophyton rubrum and Candida albicans, two common pathogens responsible for skin infections. Researchers have also explored its potential in treating onychomycosis, a stubborn nail infection, with promising results in clinical trials.

One of the trending topics surrounding Luliconazole is its comparison with other antifungals like terbinafine and clotrimazole. Studies suggest that Luliconazole exhibits superior penetration and longer retention in the skin, reducing the frequency of application. This advantage has made it a popular topic in dermatology forums and search queries, such as "Luliconazole vs terbinafine" or "best antifungal for athlete's foot." Patients and healthcare providers alike seek information on its safety profile, especially for long-term use.

From a formulation perspective, Luliconazole is available in creams, lotions, and sprays, catering to diverse patient needs. Its compatibility with other excipients ensures stability and enhanced delivery. Recent advancements in nanotechnology have further improved its topical efficacy, addressing concerns like poor solubility and bioavailability. These innovations align with the rising interest in "next-generation antifungal treatments" and "nanoparticle drug delivery" in medical research.

In the context of SEO optimization, keywords like "Luliconazole side effects," "how to use Luliconazole cream," and "Luliconazole for ringworm" are frequently searched. Addressing these queries, it's important to note that adverse effects are rare but may include mild irritation or redness. Proper application involves cleaning the affected area before applying a thin layer, typically once daily. For ringworm, clinical studies report high cure rates, reinforcing its status as a first-line treatment.

The global market for Luliconazole is expanding, driven by increasing fungal infections and awareness of hygiene. Regions with humid climates, such as Southeast Asia, report higher demand, reflecting in search trends like "Luliconazole availability in India." Regulatory approvals from agencies like the FDA and EMA have further bolstered its credibility, making it a staple in antifungal therapy. Future research may explore its potential in combination therapies or novel formulations, keeping it at the forefront of dermatological innovation.